Cas no 885518-89-8 (6-Bromo-1H-indol-4-ol)

6-Bromo-1H-indol-4-ol structure
6-Bromo-1H-indol-4-ol structure
Product Name:6-Bromo-1H-indol-4-ol
CAS No:885518-89-8
MF:C8H6BrNO
MW:212.043341159821
CID:840687
PubChem ID:24728092
Update Time:2025-04-19

6-Bromo-1H-indol-4-ol Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-1H-indol-4-ol
    • 6-Bromo-4-hydroxyindole
    • AB31563
    • CS-0312302
    • DTXSID50646159
    • AKOS015961659
    • 885518-89-8
    • FT-0750014
    • SCHEMBL25383240
    • 1H-Indol-4-ol, 6-broMo-
    • DB-077914
    • MDL: MFCD07368015
    • Inchi: 1S/C8H6BrNO/c9-5-3-7-6(1-2-10-7)8(11)4-5/h1-4,10-11H
    • InChI Key: HHYWLIRDFVYLRO-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C2C=CNC=2C=1)O

Computed Properties

  • Exact Mass: 210.96328g/mol
  • Monoisotopic Mass: 210.96328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 36Ų

6-Bromo-1H-indol-4-ol Pricemore >>

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